chroman-4'-one-3'-spiro-3-N-methyl-4-(4-methylphenyl)-pyrrolidine-2-spiro-3"-oxindole

• InChI: InChI=1S/C27H24N2O3/c1-17-11-13-18(14-12-17)21-15-29(2)27(20-8-4-5-9-22(20)28-25(27)31)26(21)16-32-23-10-6-3-7-19(23)24(26)30/h3-14,21H,15-16H2,1-2H3,(H,28,31)
• InChI Key: CYYZPJAXGZCLPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CN(C3(C24COC5=CC=CC=C5C4=O)C6=CC=CC=C6NC3=O)C
• Molecular Formula: C27H24N2O3
• Molecular Weight: 424.5 g/mol

Description

Chroman-4'-one-3'-spiro-3-N-methyl-4-(4-methylphenyl)-pyrrolidine-2-spiro-3"-oxindole is a useful research compound. Its molecular formula is C27H24N2O3 and its molecular weight is 424.5. The purity is usually 95%.
BenchChem offers high-quality chroman-4'-one-3'-spiro-3-N-methyl-4-(4-methylphenyl)-pyrrolidine-2-spiro-3"-oxindole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about chroman-4'-one-3'-spiro-3-N-methyl-4-(4-methylphenyl)-pyrrolidine-2-spiro-3"-oxindole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystallography and Structural Analysis

Research has utilized this compound and its derivatives for detailed crystallographic analysis to confirm the structure of spiro pyrrolidine compounds, revealing how these molecules crystallize and the conformations they adopt. For example, studies have shown that in the crystal structure, the pyrrolidine ring of related compounds adopts a half-chair conformation, highlighting the presence of N-H…O and C-H…O dimer interactions, which are further stabilized by C-H…π and π…π interactions (Aravindan et al., 2006). Similarly, crystallographic and NMR analysis of spiro[pyrrolidine-2,3′-oxindoles] provides insights into the molecular structure and interaction patterns of these compounds (Laihia et al., 2006).

Synthesis and Medicinal Chemistry

The compound and related spiro[pyrrolidin-3,3'-oxindole] derivatives are highlighted for their biological activities, leading to various synthetic approaches for their preparation. Enantioselective organocatalytic methods have been developed to synthesize these derivatives with high enantiopurity and structural diversity, which are significant for medicinal chemistry applications. These methods allow for the rapid construction of spirooxindole skeletons with high stereo- and regioselectivity, opening new avenues for diversity-oriented synthesis and the development of bioactive molecules (Chen et al., 2009).

Biological Activities and Applications

Spiro[pyrrolidin-3,3'-oxindoles] and their derivatives exhibit a wide spectrum of biological activities, making them valuable for drug discovery. For instance, some derivatives have been synthesized to evaluate their antibacterial, cell toxicity, and anticancer potential, showing potent activity by activating pro-apoptotic genes (Vidya et al., 2019). Other studies focus on the synthesis of novel classes of spiro pyrrolidines with antimicrobial and antifungal activities, providing valuable insights into the development of new antimicrobial agents (Raj et al., 2003).